Cas no 216959-40-9 (Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester)
216959-40-9 structure
Product Name:Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
CAS No:216959-40-9
MF:C12H20BrNO5
MW:338.194903373718
CID:3040784
Update Time:2025-04-05
Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester
-
- Inchi: 1S/C12H20BrNO5/c1-5-18-10(16)9(15)14(8-6-7-13)11(17)19-12(2,3)4/h5-8H2,1-4H3
- InChI Key: SGODLEDTCLGQEY-UHFFFAOYSA-N
- SMILES: C(OCC)(=O)C(N(CCCBr)C(OC(C)(C)C)=O)=O
Computed Properties
- Exact Mass: 337.05200
Experimental Properties
- Density: 1.346±0.06 g/cm3(Predicted)
- Boiling Point: 365.2±44.0 °C(Predicted)
- PSA: 72.91000
- LogP: 2.09820
- pka: -2.45±0.70(Predicted)
Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester Related Literature
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
216959-40-9 (Acetic acid, 2-[(3-bromopropyl)[(1,1-dimethylethoxy)carbonyl]amino]-2-oxo-, ethyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk